![molecular formula C9H8F3NO2 B1427304 3-(5-(Trifluoromethyl)pyridin-2-yl)propanoic acid CAS No. 910654-27-2](/img/structure/B1427304.png)
3-(5-(Trifluoromethyl)pyridin-2-yl)propanoic acid
Overview
Description
“3-(5-(Trifluoromethyl)pyridin-2-yl)propanoic acid” is a chemical compound with a molecular weight of 253.61 .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients, has been reviewed . The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests . More than 20 new TFMP-containing agrochemicals have acquired ISO common names .Molecular Structure Analysis
The IUPAC name of this compound is 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]propanoic acid . The InChI code is 1S/C9H7ClF3NO2/c10-6-3-5(9(11,12)13)4-14-7(6)1-2-8(15)16/h3-4H,1-2H2,(H,15,16) .Chemical Reactions Analysis
The synthesis of trifluoromethylpyridines involves a stepwise liquid-phase/vapor–phase reaction . For example, 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase fluorination of 2,3,5-DCTC produces 2,3,5-DCTF .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 253.61 .Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis Routes : Novel routes for synthesizing 2-trifluoromethyl-nicotinic acid derivatives, which are key intermediates in manufacturing certain inhibitors, highlight the significance of such compounds in chemical synthesis (Kiss, Ferreira, & Learmonth, 2008).
Coordination with Platinum Complexes : A study demonstrated the direct coupling of alcohols and amines to a 3-(pyridin-3-yl)propanoic acid ligand coordinated with a Pt(II) complex. This method was used to create a family of trans-Pt(II) compounds with potential thermoactivatable properties, suggesting their utility in anticancer therapies (Cabrera et al., 2019).
Formation of Heterocyclic Compounds : Reactions involving substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids resulted in various heterocyclic compounds. This showcases the compound's versatility in forming complex molecular structures (Harutyunyan et al., 2015).
Formation of Trifluoromethyl-Containing Heterocyclic Compounds : Research into the reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates demonstrated the formation of various acyclic and trifluoromethyl-containing heterocyclic compounds. This expands the understanding of the chemical versatility and reactivity of trifluoromethyl groups in various molecular frameworks (Sokolov & Aksinenko, 2010).
Crystal Structure Analysis : The crystal structure of a related compound, 5-(trifluoromethyl)picolinic acid monohydrate, revealed a water-bridged hydrogen-bonding network, offering insights into the structural characteristics and interactions of similar compounds (Ye & Tanski, 2020).
Applications in Other Fields
Radiochemistry and Radiopharmaceuticals : Studies on Rhenium(I) and Technetium(I) Tricarbonyl Complexes with chelators, including derivatives of 3-(pyridin-2-yl)propanoic acid, contribute to the development of targeted radiopharmaceuticals. These compounds have potential applications in medical imaging and therapy (Makris et al., 2012).
Organic Electronics : The synthesis of iridium complexes based on derivatives of 2-(pyridin-2-yl)propanoic acid, specifically for electrophosphorescence applications, indicates the potential use of these compounds in organic light-emitting diodes (OLEDs) and other electronic devices (Zhang et al., 2010).
Potential in Solar Cell Technologies : Pyridine derivatives, including those related to 3-(5-(trifluoromethyl)pyridin-2-yl)propanoic acid, have been explored as additives in electrolytes for dye-sensitized solar cells (DSSCs). This research indicates the compound's potential application in renewable energy technologies (Bagheri, Dehghani, & Afrooz, 2015).
Mechanism of Action
Target of Action
The primary targets of 3-(5-(Trifluoromethyl)pyridin-2-yl)propanoic acid are currently unknown. This compound is a derivative of pyridine, which is known to interact with various receptors and enzymes in the body . .
Mode of Action
Pyridine derivatives are known to interact with their targets through various mechanisms, including binding to receptors, inhibiting enzymes, and modulating ion channels . The specific interactions of this compound would depend on its primary targets.
Biochemical Pathways
Given the broad range of biological activities exhibited by pyridine derivatives , this compound could potentially affect multiple pathways
Pharmacokinetics
The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are not well studied. The compound’s bioavailability would depend on these properties. For instance, its solubility in water and organic solvents could influence its absorption and distribution .
Result of Action
Based on the known activities of pyridine derivatives , this compound could potentially exhibit a range of effects, including antiviral, anti-inflammatory, and anticancer activities.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, the pH and temperature of the environment could affect the compound’s stability and activity . Additionally, the presence of other compounds could potentially impact its action through drug-drug interactions.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-9(11,12)6-1-2-7(13-5-6)3-4-8(14)15/h1-2,5H,3-4H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDRDUBHINNJRDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(F)(F)F)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.